2-pyridin-3-yl-1H-quinazolin-4-one

• IUPAC Name: 2-pyridin-3-yl-3H-quinazolin-4-one
• InChI: InChI=1S/C13H9N3O/c17-13-10-5-1-2-6-11(10)15-12(16-13)9-4-3-7-14-8-9/h1-8H,(H,15,16,17)
• InChI Key: WXCVPMGPMMEPBB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)NC(=N2)C3=CN=CC=C3
• Molecular Formula: C13H9N3O
• DSSTOX Substance ID: DTXSID30351572
• Molecular Weight: 223.23 g/mol
• CAS RN: 50362-93-1

Description

2-pyridin-3-yl-1H-quinazolin-4-one is a type of quinazolinone, a class of organic compounds known for their broad applications in the biological, pharmaceutical, and material fields. It is a derivative of quinazolin-4(1H)-ones, which are synthesized via amination and annulation of amidines and benzamides.

Synthesis Analysis

The synthesis of 2-pyridin-3-yl-1H-quinazolin-4-one involves a copper-mediated tandem C(sp2)–H amination and annulation of benzamides and amidines. This synthetic route is efficient and useful for the construction of quinazolin-4(1H)-one frameworks.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of 2-pyridin-3-yl-1H-quinazolin-4-one include amination and annulation of amidines and benzamides. This process is mediated by copper and results in the formation of quinazolin-4(1H)-ones.

Scientific Research Applications

Antitumor and Anticancer Applications

Quinazolin-4(1H)-ones, including 2-pyridin-3-yl-1H-quinazolin-4-one, have been identified as having potential applications in antitumor and anticancer treatments. .

Antibacterial and Antifungal Applications

These compounds also show promise as antibacterial and antifungal agents. .

Anticonvulsant Applications

Another significant application of quinazolin-4(1H)-ones is their use as anticonvulsants. .

Antihypertension Applications

These compounds have also been used in the development of antihypertension drugs. .

Analgesic and Anti-inflammatory Applications

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Diuretic Applications

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Bronchodilator Applications

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Sedative Applications

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Mechanism of Action

Target of Action

Quinazolinone derivatives have been reported to exhibit a broad spectrum of biological activities, including antimicrobial, antimalarial, anticonvulsant, anticancer, antileishmanial, anti-inflammatory, and more .

Mode of Action

Some quinazolinone derivatives have shown to inhibit biofilm formation in pseudomonas aeruginosa, which is regulated by the quorum sensing system . These compounds have also been found to decrease cell surface hydrophobicity, compromising bacterial cells adhesion, and curtail the exopolysaccharide production, which constitutes the major component of the matrix binding biofilm components together .

Biochemical Pathways

For instance, some quinazolinone derivatives have been found to inhibit the PI3K/Akt pathway, which regulates proliferation, cell cycle, and apoptosis .

Pharmacokinetics

The pharmacokinetic properties of quinazolinone derivatives can vary widely depending on their specific chemical structures .

Result of Action

Some quinazolinone derivatives have shown to inhibit biofilm formation and decrease other virulence factors at low concentrations without affecting bacterial growth .